Cas no 2877641-38-6 (1-benzoyl-4-(3-bromopyridin-2-yl)piperazine)

• Product Name: 1-benzoyl-4-(3-bromopyridin-2-yl)piperazine
• CAS No: 2877641-38-6
• MF: C₁₆H₁₆BrN₃O
• MW: 346.221742630005
• CID: 5308843
• PubChem ID: 165432552
• Update Time: 2025-06-08

1-benzoyl-4-(3-bromopyridin-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-benzoyl-4-(3-bromopyridin-2-yl)piperazine
• F6809-6024
• 2877641-38-6
• AKOS040883763
• [4-(3-Bromo-2-pyridinyl)-1-piperazinyl]phenylmethanone

• Inchi： 1S/C16H16BrN3O/c17-14-7-4-8-18-15(14)19-9-11-20(12-10-19)16(21)13-5-2-1-3-6-13/h1-8H,9-12H2
• InChI Key： KUCIUFPVDQQRLF-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC=CC=C2Br)CC1)(C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 345.04767g/mol
• Monoisotopic Mass: 345.04767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 36.4Ų

Experimental Properties

• Density: 1.447±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 493.6±45.0 °C(Predicted)
• pka: 6.06±0.29(Predicted)

Additional information on 1-benzoyl-4-(3-bromopyridin-2-yl)piperazine

Introduction to 1-benzoyl-4-(3-bromopyridin-2-yl)piperazine (CAS No. 2877641-38-6)

1-benzoyl-4-(3-bromopyridin-2-yl)piperazine, identified by its Chemical Abstracts Service (CAS) number 2877641-38-6, is a significant compound in the realm of pharmaceutical chemistry. This piperazine derivative features a benzoyl group and a brominated pyridine moiety, making it a versatile scaffold for medicinal chemistry applications. Its structural attributes have garnered attention for potential roles in drug discovery, particularly in the development of bioactive molecules targeting neurological and inflammatory pathways.

The compound's molecular structure, characterized by a piperazine ring linked to a benzoyl group and a 3-bromopyridin-2-yl substituent, provides a rich platform for further chemical modifications. Such modifications are crucial for optimizing pharmacokinetic properties, enhancing binding affinity, and improving selectivity against biological targets. The presence of the bromine atom in the pyridine ring not only facilitates further functionalization but also contributes to the compound's reactivity in various synthetic protocols.

In recent years, there has been growing interest in piperazine derivatives due to their diverse biological activities. Studies have highlighted their potential in modulating neurotransmitter systems, which makes them attractive candidates for treating neurological disorders such as depression, anxiety, and Parkinson's disease. The benzoyl group in 1-benzoyl-4-(3-bromopyridin-2-yl)piperazine can influence metabolic stability and bioavailability, while the bromopyridine moiety offers opportunities for interactions with specific enzymatic or receptor targets.

Current research in medicinal chemistry emphasizes the importance of structure-activity relationships (SAR) to design compounds with improved therapeutic profiles. 1-benzoyl-4-(3-bromopyridin-2-yl)piperazine serves as a valuable intermediate in synthesizing novel molecules with enhanced efficacy and reduced side effects. Its application in high-throughput screening (HTS) campaigns has led to the identification of lead compounds with promising pharmacological properties.

One notable area of investigation involves the exploration of 1-benzoyl-4-(3-bromopyridin-2-yl)piperazine as a precursor for kinase inhibitors. Kinases play critical roles in cellular signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. The bromopyridine moiety, in particular, has been shown to interact with ATP-binding pockets of kinases, offering a basis for developing targeted therapies. Preliminary studies suggest that derivatives of this compound exhibit inhibitory activity against certain kinases, making them attractive for further development.

The synthesis of 1-benzoyl-4-(3-bromopyridin-2-yl)piperazine involves multi-step organic reactions that require precise control over reaction conditions. Key steps typically include the formation of the piperazine core followed by functionalization with the benzoyl group and the brominated pyridine substituent. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for industrial applications.

In addition to its pharmaceutical potential, 1-benzoyl-4-(3-bromopyridin-2-yl)piperazine has shown promise in materials science applications. Its ability to undergo selective modifications allows for the creation of functionalized polymers and coatings with unique properties. These materials could find applications in electronics, biomedicine, and environmental technology, where precise control over molecular structure is crucial.

The regulatory landscape surrounding 1-benzoyl-4-(3-bromopyridin-2-yl)piperazine is governed by international guidelines to ensure safe handling and responsible use. Compliance with Good Manufacturing Practices (GMP) and other regulatory standards is essential for companies involved in its production and distribution. This ensures that the compound is manufactured under controlled conditions, minimizing risks associated with impurities or unintended reactions.

Future research directions for 1-benzoyl-4-(3-bromopyridin-2-yl)piperazine include exploring its role in drug repurposing initiatives. By re-evaluating existing compounds or derivatives thereof, scientists may uncover new therapeutic applications that were not initially considered. This approach leverages existing knowledge and resources to accelerate the development of novel treatments for unmet medical needs.

The compound's versatility also extends to its potential use as an intermediate in synthesizing complex molecules with multiple functional groups. This capability is particularly valuable in drug discovery pipelines where rapid diversification of molecular structures is required to identify optimal candidates.

In conclusion,1-benzoyl-4-(3-bromopyridin-2-y)piperazine (CAS No. 2877641-38-6) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its structural features make it an excellent candidate for further exploration in pharmaceutical development, material science, and beyond. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in scientific innovation.